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Compound of Interest |

Compound Name: 3-Hydroxy-1-indanone
CAS No.: 26976-59-0
Cat. No.: B1295786
- 7

Executive Summary & Immediate Directive

3-Hydroxy-1-indanone (CAS: 13337-71-8) is a chiral organic intermediate used primarily in
the synthesis of pharmaceutical compounds. While not classified as a P-listed or U-listed acute
toxin under US EPA RCRA regulations, it is an irritant and chemically reactive organic solid.

Core Disposal Directive:
e Do NOT dispose of via sink drains or municipal trash.

» Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.

e Segregation: Strictly segregate from strong oxidizing agents to prevent exothermic reactions.

Chemical Characterization & Hazard Profile

Effective disposal requires understanding the chemical's physical and reactive properties. The
following data dictates the waste stream selection.
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Property Specification Operational Implication

Use for waste manifesting and
CAS Number 13337-71-8 ) )
inventory tracking.

] ] ] Requires "Solid Waste" drum
Physical State Solid (Crystalline Powder) )
unless dissolved.

Low melting point; store waste
Melting Point 40-42 °C in cool areas to prevent

fusing/clumping.

Not classified as D001
Flash Point >110 °C (Ignitable) unless in flammable

solvent.

Low water solubility. Will
Solubility ~6.5 g/L (Water) precipitate in drains, causing

clogs and contamination.

Irritant to eyes, skin, and
GHS Hazards H315, H319, H335 respiratory system.[1] Handle
with PPE.

CRITICAL: Do not place in
o ) ) o waste containers with nitric
Reactivity Incompatible with Oxidizers )
acid, perchlorates, or

permanganates.

Waste Stream Segregation Logic

To ensure a self-validating safety system, waste must be segregated based on chemical
compatibility rather than just "convenience."

The "Self-Validating" Segregation System

o Halogen Check: 3-Hydroxy-1-indanone is non-halogenated. However, if dissolved in
Dichloromethane (DCM) or Chloroform, the entire mixture defaults to the Halogenated Waste
stream.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guidechem.com/msds/3470-49-3.html
https://www.benchchem.com/product/b1295786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Oxidizer Exclusion: The hydroxyl (-OH) and ketone (=0O) functionalities make this compound
a fuel source. Never mix with oxidizing waste streams (e.g., Chromic acid waste).

Disposal Decision Tree (Visualization)

The following diagram outlines the logical flow for categorizing 3-Hydroxy-1-indanone waste.

Waste Generation:
3-Hydroxy-1-indanone

Determine Physical State

Powder, filter paper, gloves \ Dissolved in solvent

Pure Solid / Debris Solution / Mother Liquor

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

y

Container: Hazardous Waste Solid
(Label: Toxic/lrritant)

Yes

Non-Halogenated Solvent

(e.g., Methanol, Ethyl Acetate) aclodsnz edieleyt

Container: Organic Solvents

(Non-Halogenated) Container: Halogenated Waste

Final Disposal:
High-Temp Incineration
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Figure 1: Decision logic for segregating 3-Hydroxy-1-indanone waste streams to ensure
regulatory compliance and safety.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)

Context: Expired shelf-life material or excess weighing residue.

PPE Verification: Don nitrile gloves, safety glasses, and a lab coat. If handling large
guantities (>100g) outside a fume hood, use an N95 dust mask or half-face respirator (P100)
to prevent inhalation of dust (H335).

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
o Why? Narrow necks increase spill risk during solid transfer.

Transfer: Transfer the solid carefully to the container. Do not fill >90% capacity.
Labeling: Apply a hazardous waste label.

o Constituents: "3-Hydroxy-1-indanone, Solid."

o Hazards: Check "Toxic" and "lrritant."[2]

Secondary Containment: Place the sealed jar into the satellite accumulation area’'s
secondary containment tray.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Context: Mother liquor remaining after crystallization or reaction workup.
e pH Verification: Check the pH of the solution.

o Requirement: pH should be between 5 and 9.
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o Action: If highly acidic or basic, neutralize carefully before adding to the organic solvent
drum to prevent drum corrosion or unexpected heat generation.

o Solvent Identification: Determine the primary solvent.

o If Halogenated (DCM, etc.): Pour into the Red (or site-specific) Halogenated Waste
carboy.

o If Non-Halogenated (MeOH, EtOAc, Acetone): Pour into the Clear/Yellow Non-
Halogenated Waste carboy.

o Documentation: Log the volume added on the waste container's log sheet. Explicitly write
“contains 3-Hydroxy-1-indanone" to alert downstream handlers of potential skin irritants.

Scenario C: Spill Cleanup Contingency

Context: Accidental release on the benchtop or floor.
 |solate: Evacuate the immediate area if the spill is large (>50g) and dust is airborne.

e Dry Spill (Powder):

o

Do NOT sweep vigorously (generates dust).

[¢]

Use a scoop or stiff paper to gently corral the powder.

[¢]

Place waste in a sealable bag or jar.

[e]

Wipe the surface with a damp paper towel (water/ethanol mixture). Dispose of the towel as
solid hazardous waste.

o Wet Spill (Solution):

o Cover with an inert absorbent (Vermiculite or clay-based absorbent). Do not use paper
towels alone if the solvent is flammable.

o Scoop the saturated absorbent into a waste container.

o Wash the surface with soap and water.[3]
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Regulatory & Compliance Framework

Adherence to these codes ensures compliance with US EPA and local regulations.
» RCRA Classification:
o 3-Hydroxy-1-indanone is not listed on the P-list (acutely toxic) or U-list (toxic).
o Waste Code Assignment:

» |f pure solid: Non-Regulated Chemical Waste (unless state regulations differ).
Recommendation: Manage as Hazardous for safety.

» [f in flammable solvent (Flash point <60°C): D001 (Ignitable).[4]
» [f in toxic solvent (e.g., Benzene): D001, D018.
e DOT Shipping (for pure solid):

o Generally not regulated as a hazardous material for transport unless testing proves
specific toxicity/flammability thresholds are met.

o Best Practice: Ship as "Chemicals, n.o.s." (not otherwise specified) via licensed haulers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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